Cas no 154445-05-3 (pramanicin)

• Product Name: pramanicin
• CAS No: 154445-05-3
• Molecular Formula: C₁₉H₃₁NO₆
• Molecular Weight: 369.452546358109
• CID: 167372

pramanicin Properties

Names and Identifiers

• 2-Pyrrolidinone,3,4-dihydroxy-5-(hydroxymethyl)-3-[(2E)-3-[(2R,3R)-3-nonyl-2-oxiranyl]-1-oxo-2-propen-1-yl]-,(3S,4S,5S)-
• Pramanicin
• (-)-Pramanicin
• 2-Pyrrolidinone,3,4-dihydroxy-5-(hydroxymethyl)-3-[(2E)-3-[(2R,3R)-3-nonyloxiranyl]-1-oxo-2-propenyl]-,(3S,4S,5S)- (9CI)
• 2-Pyrrolidinone,3,4-dihydroxy-5-(hydroxymethyl)-3-[3-(3-nonyloxiranyl)-1-oxo-2-propenyl]-, [3a,3[E(2R*,3R*)],4b,5a]-(-)-
• CID 134715044
• 2-Pyrrolidinone, 3,4-dihydroxy-5-(hydroxymethyl)-3-[(2E)-3-[(2R,3R)-3-nonyl-2-oxiranyl]-1-oxo-2-propen-1-yl]-, (3S,4S,5S)-

• InChIKey： BOWRHOKHYKPEAR-BSYQFINISA-N
• Inchi： 1S/C19H31NO6/c1-2-3-4-5-6-7-8-9-14-15(26-14)10-11-16(22)19(25)17(23)13(12-21)20-18(19)24/h10-11,13-15,17,21,23,25H,2-9,12H2,1H3,(H,20,24)/b11-10+/t13-,14+,15?,17-,19+/m0/s1
• SMILES： O1C(/C=C/C([C@@]2(C(N[C@@H](CO)[C@@H]2O)=O)O)=O)[C@H]1CCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 12
• Heavy Atom Count: 26
• Complexity: 522
• Topological Polar Surface Area: 119

Experimental Properties

• Color/Form: Cryst.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds b'-hydroxy-alpha,beta-unsaturated ketones